Cas no 106931-78-6 (Fluocinolone Acetonide-21-carboxylic Acid (>90%))

Fluocinolone Acetonide-21-carboxylic Acid (>90%) structure
106931-78-6 structure
Product Name:Fluocinolone Acetonide-21-carboxylic Acid (>90%)
CAS No:106931-78-6
MF:C24H28F2O7
MW:466.47173500061
CID:1059601
PubChem ID:71587408
Update Time:2025-04-20

Fluocinolone Acetonide-21-carboxylic Acid (>90%) Chemical and Physical Properties

Names and Identifiers

    • Fluocinolone Acetonide-21-carboxylic Acid
    • UNII-QUA72C1T6F
    • Fluocinolone Impurity A
    • KUVGGCPFHYXHKI-BDQUCZKRSA-N
    • (6alpha,11beta,16alpha,17alpha)-6,9-Difluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-3,20-dioxo-pregna-1,4-dien-21-oic acid
    • Fluocinolone acetonide impurity A [EP]
    • 20-Oxofluocinolone acetonide
    • Fluocinolone Acetonide-21-carboxylic Acid (>90%)
    • FLUOCINOLONE ACETONIDE IMPURITY A [EP IMPURITY]
    • DTXSID30147831
    • 2-[(1S,2S,4R,8S,9S,11S,12R,13S,19S)-12,19-difluoro-11-hydroxy-6,6,9,13-tetramethyl-16-oxo-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-14,17-dien-8-yl]-2-oxoacetic acid
    • J-001678
    • 106931-78-6
    • PREGNA-1,4-DIEN-21-OIC ACID, 6,9-DIFLUORO-11-HYDROXY-16,17-((1-METHYLETHYLIDENE)BIS(OXY))-3,20-DIOXO-, (6.ALPHA.,11.BETA.,16.ALPHA.,17.ALPHA.)-
    • Q27287493
    • Pregna-1,4-dien-21-oic acid, 6,9-difluoro-11-hydroxy-16,17-((1-methylethylidene)bis(oxy))-3,20-dioxo-, (6alpha,11beta,16alpha,17alpha)-
    • 6alpha,9-Difluoro-11beta-hydroxy-16alpha,17-(1-methylethylidenedioxy)-3,20-dioxopregna-1,4-dien-21-oic acid
    • QUA72C1T6F
    • DTXCID4070322
    • 6.ALPHA.,9-DIFLUORO-11.BETA.-HYDROXY-16.ALPHA.,17-(1-METHYLETHYLIDENEDIOXY)-3,20-DIOXOPREGNA-1,4-DIEN-21-OIC ACID
    • Fluocinolone acetonide impurity A
    • FLUOCINOLONE ACETONIDE IMPURITY A (EP IMPURITY)
    • Inchi: 1S/C24H28F2O7/c1-20(2)32-17-9-12-13-8-15(25)14-7-11(27)5-6-21(14,3)23(13,26)16(28)10-22(12,4)24(17,33-20)18(29)19(30)31/h5-7,12-13,15-17,28H,8-10H2,1-4H3,(H,30,31)/t12-,13-,15-,16-,17+,21-,22-,23-,24-/m0/s1
    • InChI Key: KUVGGCPFHYXHKI-BDQUCZKRSA-N
    • SMILES: F[C@@]12[C@]3(C=CC(C=C3[C@H](C[C@H]1[C@@H]1C[C@@H]3[C@](C(C(=O)O)=O)([C@@]1(C)C[C@@H]2O)OC(C)(C)O3)F)=O)C

Computed Properties

  • Exact Mass: 466.18030955g/mol
  • Monoisotopic Mass: 466.18030955g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 2
  • Complexity: 1040
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • Density: 1.42±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: >250oC (dec.)
  • Boiling Point: 584.1±50.0 °C at 760 mmHg
  • Flash Point: 307.1±30.1 °C
  • Solubility: Very slightly soluble (0.13 g/l) (25 º C),
  • Vapor Pressure: 0.0±3.7 mmHg at 25°C

Fluocinolone Acetonide-21-carboxylic Acid (>90%) Security Information

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